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Introduction

RU 56187 is a non-steroidal antiandrogen (NSAA) that acts as a silent antagonist of the
androgen receptor (AR).[1] Unlike steroidal antiandrogens, RU 56187 does not possess any
agonistic activity and demonstrates a high specificity for the AR with negligible affinity for other
steroid hormone receptors.[1] This high selectivity minimizes the potential for off-target effects,
a desirable characteristic in therapeutic drug development. RU 56187 has been identified as a
prodrug, which is converted in vivo to its active metabolite, cyanonilutamide (also known as RU
56279).[1] This technical guide provides a comprehensive overview of the chemical structure,
properties, and biological activity of RU 56187, intended for researchers and professionals in
the field of drug development.

Chemical Structure and Properties

RU 56187, with the IUPAC name 2-(Trifluoromethyl)-4-(3,4,4-trimethyl-5-oxo-2-
sulfanylideneimidazolidin-1-yl)benzonitrile, is a complex organic molecule.[1] Its chemical and
physical properties are summarized in the table below.
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Property Value Reference

2-(Trifluoromethyl)-4-(3,4,4-
trimethyl-5-ox0-2-

IUPAC Name ) o . [1]
sulfanylideneimidazolidin-1-

yl)benzonitrile

Chemical Formula C14H12F3N30S [1]
Molar Mass 327.33 g/mol [1]
Type Non-steroidal antiandrogen [1]

Silent antagonist of the
Nature [1]
androgen receptor

Prodrug of Cyanonilutamide
Prodrug Status [1]
(RU 56279)

Biological Activity and Pharmacokinetics

RU 56187 exhibits potent antiandrogenic activity. In animal studies, it has been shown to be 3-
to 10-fold more potent than other non-steroidal antiandrogens such as bicalutamide and
nilutamide.[1] The biological activity and pharmacokinetic profile of RU 56187 are detailed in
the following tables.

In Vitro Activi

Parameter Value Species/System Reference

Relative Binding
Affinity (vs. 92% Not Specified [1]

Testosterone)

In Vivo Activity & Pharmacokinetics
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Parameter Value Species Reference
Potency vs.

Bicalutamide/Nilutami 3- to 10-fold greater Animals [1]

de

Elimination Half-Life ~1 hour Rat [2]

Conversion to
Cyanonilutamide (RU 77% Rat [2]
56279)

Mechanism of Action: Androgen Receptor Signaling
Pathway

RU 56187 functions by competitively inhibiting the binding of androgens, such as testosterone
and dihydrotestosterone (DHT), to the androgen receptor. This antagonistic action prevents the
conformational changes in the AR that are necessary for its subsequent translocation to the
nucleus and the transcription of androgen-responsive genes. The diagram below illustrates the
androgen receptor signaling pathway and the inhibitory effect of RU 56187.
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RU 56187 Mechanism of Action

Experimental Protocols

Detailed experimental protocols for RU 56187 are not readily available in the public domain.
However, based on standard methodologies for characterizing non-steroidal antiandrogens, the

following outlines the likely experimental workflows.

Competitive Binding Assay (lllustrative Workflow)

This assay would be performed to determine the binding affinity of RU 56187 to the androgen

receptor.
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Competitive Binding Assay Workflow

In Vivo Antiandrogenic Activity Assessment (lllustrative
Workflow)

This type of study would be conducted to evaluate the efficacy of RU 56187 in a living

organism. A common model is the castrated male rat.
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In Vivo Antiandrogenic Activity Workflow
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Conclusion

RU 56187 is a potent and selective non-steroidal antiandrogen with a clear mechanism of
action. Its properties as a silent antagonist and a prodrug for the active metabolite
cyanonilutamide make it a molecule of significant interest for researchers in the field of
androgen-related disorders. While specific quantitative binding data and detailed experimental
protocols are not widely published, the available information provides a strong foundation for
further investigation and development. The experimental workflows provided in this guide offer
a logical framework for the types of studies necessary to further elucidate the pharmacological
profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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